N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-(trifluoromethyl)benzamide
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Description
N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H18F3NO3 and its molecular weight is 341.33. The purity is usually 95%.
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Scientific Research Applications
Novel and Potent Inhibitors
One area of research involves its potential as part of novel and potent inhibitors. For instance, related compounds have been explored for their inhibitory effects on enzymes like stearoyl-CoA desaturase-1 (SCD-1), which plays a significant role in metabolic processes. These studies aim to identify compounds with effective inhibitory capacities that could have therapeutic implications, particularly in metabolic diseases (Uto et al., 2009).
Synthetic Chemistry
The compound's structure and synthesis are of interest in the development of new materials and molecules. Research in synthetic chemistry has led to the creation of benzamide derivatives with potential biological applications, such as inhibiting human recombinant alkaline phosphatase and ecto-5′-nucleotidases. These studies are crucial for medicinal chemistry, offering insights into how such compounds can interact with nucleotide protein targets (Saeed et al., 2015).
Material Science Applications
In material science, derivatives similar to N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-(trifluoromethyl)benzamide have been explored for their potential as herbicides and in corrosion inhibition. For instance, dimethylpropynylbenzamides have shown herbicidal activity, indicating the agricultural utility of benzamide compounds in protecting crops from pests (Viste et al., 1970). Additionally, benzothiazole derivatives have been investigated for their effectiveness in preventing corrosion in metals, a vital aspect of extending the life span of metal structures and components (Hu et al., 2016).
Properties
IUPAC Name |
N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F3NO3/c1-10-9-13(11(2)24-10)15(22)7-8-21-16(23)12-5-3-4-6-14(12)17(18,19)20/h3-6,9,15,22H,7-8H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJKZLOCEYXTOJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CCNC(=O)C2=CC=CC=C2C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.